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Compound of Interest

Compound Name: Malathion

Cat. No.: B1675926 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Malathion

For Researchers, Scientists, and Drug Development Professionals

Introduction
Malathion is a broad-spectrum organophosphate insecticide and acaricide.[1] First registered

for use in the United States in 1956, it is utilized in agricultural, residential, and public health

settings to control a wide variety of sucking and chewing insects, mosquitoes, and fruit flies.[1]

[2] Chemically, it is an organothiophosphate ester known for its relatively low toxicity in

mammals compared to other organophosphates like parathion.[1] This is attributed to the rapid

detoxification by carboxylesterase enzymes in mammals, which is less efficient in insects.[2]

The IUPAC name for malathion is diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate,

and its CAS registry number is 121-75-5.[2][3] Pure malathion is a colorless liquid, while

technical-grade formulations often appear as a yellow to deep brown liquid with a characteristic

garlic-like or skunk-like odor.[2][4][5]

Chemical and Physical Properties of Malathion
The following table summarizes the key chemical and physical properties of Malathion,

providing a consolidated reference for researchers.
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Property Value

Molecular Formula C₁₀H₁₉O₆PS₂

Molecular Weight 330.36 g/mol [2][6][7]

Appearance
Pure form: Colorless liquid. Technical grade:

Yellow to deep brown liquid.[4][5][8]

Odor Skunk- or garlic-like.[2][4]

Melting Point 2.9 °C (37.2 °F)[4][8][9]

Boiling Point 156-157 °C at 0.7 mmHg (decomposes).[4][6][9]

Density 1.23 g/cm³ at 25 °C.[4][8][9]

Water Solubility 145 mg/L at 20-25 °C.[2][4][9]

Solubility in Organic Solvents

Readily soluble in many organic solvents

including alcohols, esters, ketones, ethers, and

aromatic hydrocarbons. Limited solubility in

paraffin hydrocarbons.[1][5][10]

Vapor Pressure
1.78 x 10⁻⁴ mmHg at 25 °C; 5.3 mPa at 30 °C.

[2]

Octanol-Water Partition Coefficient (log Kow) 2.36 - 2.89.[2][8]

Henry's Law Constant 4.9 x 10⁻⁹ atm·m³/mol at 25 °C.[2][8]

pKa Not applicable as it does not dissociate.[10]

Flash Point >163 °C (>325 °F).[4][11]

Stability

Relatively stable in neutral or slightly acidic

conditions; rapidly hydrolyzes in alkaline (high

pH) environments.[1][5] Decomposes at

temperatures above 100 °C.[5]

Experimental Protocols
The determination of the physicochemical properties of chemical substances like Malathion is

governed by standardized protocols to ensure reproducibility and comparability of data. The
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Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals are widely accepted internationally.

Melting Point/Melting Range (OECD 102): This guideline describes various methods for

determining the melting point.[11][12] For a substance like Malathion, which is a liquid at

room temperature, its freezing point is determined. Methods include using a capillary tube in

a liquid or metal block, a Kofler hot bar, or instrumental methods like Differential Scanning

Calorimetry (DSC) and Differential Thermal Analysis (DTA).[11][13] The temperature of the

solid-liquid phase transition is recorded at atmospheric pressure.[12]

Boiling Point (OECD 103): This guideline details methods to determine the temperature at

which the vapor pressure of a liquid equals the standard atmospheric pressure.[14][15]

Given that Malathion decomposes before reaching its boiling point at atmospheric pressure,

the boiling point is determined under reduced pressure (e.g., 0.7 mmHg).[4][9] Common

methods include ebulliometry, the dynamic method (which can also determine vapor

pressure), and distillation methods.[14][15]

Water Solubility (OECD 105): This guideline provides two primary methods: the column

elution method for substances with solubility below 10⁻² g/L and the flask method for those

above.[16][17] For Malathion, with a solubility of 145 mg/L (0.145 g/L), the flask method is

appropriate.[2][4] In this method, the substance is stirred in water at a constant temperature

(e.g., 20 °C) until saturation is reached.[4][16] The concentration of Malathion in the

aqueous phase is then determined after separating any undissolved substance, typically by

centrifugation and filtration, using a suitable analytical technique like HPLC.[4]

Vapor Pressure (OECD 104): This guideline outlines several methods applicable to different

vapor pressure ranges.[2][7] For Malathion's low vapor pressure, methods like the gas

saturation method or effusion methods (e.g., Knudsen cell, isothermal thermogravimetry) are

suitable.[7][18] The vapor pressure is determined at a minimum of two temperatures to

establish the vapor pressure curve.[2]

Partition Coefficient (n-octanol/water) (OECD 107): The "shake flask" method is the

traditional approach for determining the octanol-water partition coefficient (Kow), a measure

of a chemical's lipophilicity.[10][19] It is suitable for substances with log Kow values between

-2 and 4.[6] In this method, a small amount of Malathion is dissolved in a mixture of n-

octanol and water that have been pre-saturated with each other. The mixture is shaken until
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equilibrium is achieved, after which the phases are separated by centrifugation.[19] The

concentration of Malathion in both the n-octanol and water phases is then measured to

calculate the partition coefficient as the ratio of the concentrations.[19]
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Preparation

Experiment

Analysis

Pre-saturate n-octanol
with water

Add Malathion to a known
volume of the two phases

Pre-saturate water
with n-octanol

Shake mixture vigorously
to reach equilibrium

Separate phases via
centrifugation

Measure Malathion conc.
in n-octanol phase (Co)

Measure Malathion conc.
in water phase (Cw)

Calculate Kow = Co / Cw

Malathion
(P=S, weak inhibitor)

Cytochrome P450
(Oxidative Desulfuration)

Metabolic
Activation

Malaoxon
(P=O, potent inhibitor)

Acetylcholinesterase
(AChE)

Irreversible
Inhibition

Choline + Acetic Acid ACh Accumulation
in Synapse

 Blocked

Acetylcholine (ACh)

Hydrolysis

Neurotoxicity
(Cholinergic Crisis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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